Cas no 564476-35-3 (6,9,12,15-Tetraoxa-2,3-dithiaoctadecan-18-oic acid)

• Product Name: 6,9,12,15-Tetraoxa-2,3-dithiaoctadecan-18-oic acid
• CAS No: 564476-35-3
• MF: C₁₂H₂₄O₆S₂
• MW: 328.445362091064
• CID: 348837
• PubChem ID: 11393310
• Update Time: 2025-04-19

6,9,12,15-Tetraoxa-2,3-dithiaoctadecan-18-oic acid Chemical and Physical Properties

Names and Identifiers

• 6,9,12,15-Tetraoxa-2,3-dithiaoctadecan-18-oic acid
• 3-[2-[2-[2-[2-(methyldisulfanyl)ethoxy]ethoxy]ethoxy]ethoxy]propanoic acid
• SCHEMBL931212
• DTXSID60464563
• 564476-35-3

• Inchi： 1S/C12H24O6S2/c1-19-20-11-10-18-9-8-17-7-6-16-5-4-15-3-2-12(13)14/h2-11H2,1H3,(H,13,14)
• InChI Key： HQIUVIXVEAEUFA-UHFFFAOYSA-N
• SMILES： S(CCOCCOCCOCCOCCC(=O)O)SC

Computed Properties

• Exact Mass: 328.10152
• Monoisotopic Mass: 328.10143083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 16
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 125Ų

Experimental Properties

• PSA: 74.22